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Fimepinostat Profile and Mechanism of Action

Fimepinostat (also known as CUDC-907) is a novel, oral small molecule inhibitor. Its unique dual-targeting

mechanism is the basis for its investigation in various cancers [1].

The table below summarizes its core characteristics:

Attribute Description

Drug Name Fimepinostat (CUDC-907) [1]

Classification Dual-acting inhibitor [2] [1]

Primary Targets PI3K (Class I isoforms) & Pan-Histone Deacetylase (HDAC) enzymes [2] [3] [1]

Key Mechanism Simultaneously inhibits the PI3K-AKT-mTOR signaling pathway and HDAC activity,

leading to broad anti-tumor effects including growth arrest and apoptosis [3] [1] [4].
Preclinically, it shows greater efficacy than single-target inhibitors [2].

Main
Investigated
Cancers

Diffuse Intrinsic Pontine Glioma (DIPG), recurrent Medulloblastoma, recurrent
High-Grade Glioma (HGG) [2] [5], Hepatocarcinoma (HCC) [3], Endometrial

Cancer [4], Small Cell Lung Cancer (SCLC) [6].
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The following diagram illustrates the signaling pathways targeted by Fimepinostat and its combined effects:
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Key Clinical Trial Design

The most comprehensive clinical information available is for the PNOC016 trial (NCT03893487), which

was an early-phase "target validation study" [2] [5] [7]. This study was designed to answer preliminary

questions about the drug, not to measure long-term response.

Primary Objective: To confirm whether fimepinostat successfully penetrates the blood-brain barrier

by measuring its concentration in tumor tissue after oral administration [2].
Patient Cohorts: The study included children and young adults (ages 3-39) with specific hard-to-treat

brain tumors: newly diagnosed Diffuse Intrinsic Pontine Glioma (DIPG), recurrent Medulloblastoma, or
recurrent High-Grade Glioma (HGG) [5].

Treatment Schedule: Patients received fimepinostat for 2-3 days before a scheduled biopsy or
surgery, and then continued treatment in maintenance cycles (once daily for 5 days each week) [2]

[5].
Planned Treatment Duration: Patients could receive the drug for up to 12 months, with the

possibility of extension up to 24 months or longer if they were experiencing clinical benefit without
excessive toxicity [2] [5].

Current Status: This study has closed to accrual and is no longer accepting new patients [2] [7].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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